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Compound of Interest

Compound Name:
(2-

Fluorophenyl)methanesulfonamide

CAS No.: 919354-36-2

Cat. No.: B1358356

Get Quote

Executive Summary
(2-Fluorophenyl)methanesulfonamide (CAS: 68413-91-2) represents a distinct subclass of

sulfonamide "fragments" used in medicinal chemistry. Unlike classical "sulfa drugs" (anilines) or

direct aryl sulfonamides (e.g., benzenesulfonamide), this molecule features a methylene

spacer (

) between the aromatic ring and the sulfonamide moiety.

This guide compares (2-Fluorophenyl)methanesulfonamide against its non-fluorinated

analog and the classical benzenesulfonamide scaffold. The analysis focuses on the "Spacer

Effect" (flexibility/acidity modulation) and the "Ortho-Fluorine Effect" (metabolic

stability/conformation), providing a roadmap for its use in Fragment-Based Drug Discovery

(FBDD), particularly for metalloenzyme targets like Carbonic Anhydrase (CA).
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The utility of (2-Fluorophenyl)methanesulfonamide lies in its deviation from standard aryl

sulfonamide properties.

Comparative Properties Table

Property
(2-

Fluorophenyl)metha

nesulfonamide

Phenylmethanesulfo

namide (Non-F
Analog)

Benzenesulfonamide

(Classic Scaffold)

Structure

Linker Methylene (Flexible) Methylene (Flexible)
None

(Rigid/Conjugated)

Electronic Effect
Inductive withdrawal (

) by F
Neutral

Resonance

withdrawal by Ar

Est. pKa ~10.5 - 10.8 ~11.0 - 11.2 10.1

Acidity Profile Weak Acid Very Weak Acid Moderate Weak Acid

Zn

Affinity
Moderate Low High

Metabolic Stability
High (Blocked ortho-

oxidation)

Moderate (Ring

oxidation prone)
Moderate

The "Spacer Effect" on Acidity
The most critical distinction is the pKa.

Benzenesulfonamide: The aromatic ring is directly attached to the sulfur, allowing resonance

stabilization of the deprotonated sulfonamide anion (

). This lowers the pKa (~10.1), making it a stronger zinc binder at physiological pH.

Methanesulfonamide Derivatives: The methylene group acts as an insulator, breaking

conjugation. The anion is less stable, resulting in a higher pKa (>11).
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The Fluorine Correction: In (2-Fluorophenyl)methanesulfonamide, the highly

electronegative fluorine atom at the ortho position exerts a strong inductive effect (

) through the sigma bonds. This pulls electron density, slightly stabilizing the anion and
lowering the pKa back toward a more pharmacologically relevant range compared to the
non-fluorinated analog.

The Ortho-Fluorine Conformation
The 2-fluoro substituent is not merely electronic; it is steric. It restricts the rotation of the

methylene-sulfonamide tail, favoring specific conformations due to dipole-dipole repulsion

between the fluorine and the sulfonyl oxygens. This "pre-organization" can reduce the entropic

penalty upon binding to a protein target.

Biological Performance: Carbonic Anhydrase
Inhibition[1][2][3][4]
Sulfonamides are the primary inhibitors of Carbonic Anhydrase (CA). The mechanism relies on

the deprotonated sulfonamide nitrogen coordinating with the catalytic Zinc ion (

) in the enzyme active site.

Mechanistic Comparison
Benzenesulfonamide: Binds tightly due to lower pKa (higher fraction of anion at pH 7.4) and

rigid geometry fitting the conical active site.

(2-Fluorophenyl)methanesulfonamide: The methylene "kink" alters the vector of the

phenyl ring. It often clashes with the hydrophobic wall in ubiquitous isoforms (hCA I, hCA II),

leading to lower overall potency. However, this altered vector is highly valuable for designing

isoform-selective inhibitors (e.g., targeting tumor-associated hCA IX) where the hydrophobic

pocket architecture differs.

SAR Logic Diagram (Graphviz)
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Figure 1: Structure-Activity Relationship (SAR) flow demonstrating how structural modifications

to the benzylsulfonamide scaffold influence biological properties.

Experimental Protocols
Synthesis of (2-Fluorophenyl)methanesulfonamide
Rationale: Direct sulfonation of the arene is difficult due to the methylene group. The most

robust route converts the benzyl halide to the sulfonyl chloride, then to the amide.

Reagents:

2-Fluorobenzyl bromide (1.0 eq)

Sodium sulfite (

) (1.2 eq)

Phosphorus oxychloride (

) (Excess)

Ammonium hydroxide (

) (Excess)
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Step-by-Step Protocol:

Sulfonate Formation: Dissolve 2-fluorobenzyl bromide (10 mmol) in water/acetone (1:1, 20

mL). Add sodium sulfite (12 mmol). Reflux for 4 hours.

Checkpoint: The solution should become clear as the alkyl halide converts to the water-

soluble sodium sulfonate salt.

Workup: Evaporate acetone. The product (Sodium (2-fluorophenyl)methanesulfonate)

precipitates or can be dried directly.

Activation: Suspend the dry sulfonate salt in dry toluene. Add

(3.0 eq) carefully. Reflux for 3 hours.

Mechanism:[1][2][3] Converts

to

.

Workup: Pour onto ice/water carefully to quench excess

. Extract the (2-fluorophenyl)methanesulfonyl chloride with dichloromethane (DCM).

Amination: Cool the DCM solution to 0°C. Slowly add concentrated aqueous

(5.0 eq) or bubble anhydrous ammonia gas. Stir for 1 hour.

Purification: Wash organic layer with water and brine. Dry over

.[4] Recrystallize from Ethanol/Water.

Validation: Check melting point (Lit.[5] range for analogs is often 100-110°C) and NMR

(distinct doublet for

at ~4.4 ppm).

Stopped-Flow Carbonic Anhydrase Inhibition Assay
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Rationale: To determine the kinetics of inhibition (

) against hCA II (cytosolic) or hCA IX (transmembrane).

Workflow Diagram (Graphviz):

Preparation Phase
Buffer: HEPES (pH 7.5)

Substrate: 4-NPA (Colorimetric)

Stopped-Flow Mixing
Chamber A: Enzyme (hCA) + Inhibitor
Chamber B: Substrate (CO2 or Ester)

Data Acquisition
Absorbance decay at 400nm

(Hydrolysis of 4-NPA)

Analysis
Fit to Cheng-Prusoff Equation

Determine Ki

Click to download full resolution via product page

Figure 2: Stopped-flow kinetic assay workflow for determining inhibition constants.

Protocol Steps:

Incubation: Incubate hCA isozyme (e.g., 10 nM) with varying concentrations of (2-
Fluorophenyl)methanesulfonamide (

to

M) for 15 minutes at 25°C.

Reaction Trigger: Rapidly mix with substrate (4-nitrophenyl acetate or

saturated water) using a stopped-flow apparatus.
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Detection: Monitor the change in absorbance (formation of 4-nitrophenol or pH change via

indicator).

Calculation: Calculate

from the dose-response curve. Convert to

using the Cheng-Prusoff equation:

.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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